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Compound of Interest

Compound Name: 2,7-Dinitrofluorene

Cat. No.: B108060 Get Quote

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety protocols and logistical plans for the handling and

disposal of 2,7-Dinitrofluorene. Adherence to these procedures is essential for ensuring

personnel safety and regulatory compliance in a laboratory setting.

Hazard Identification and Safety Data
2,7-Dinitrofluorene is a chemical compound that requires careful handling due to its potential

health risks. It is classified as a suspected carcinogen and can cause irritation.[1][2] The

following tables summarize its key identifiers and physical and chemical properties.

Table 1: Chemical Identification

Identifier Value

IUPAC Name 2,7-dinitro-9H-fluorene[1]

CAS Number 5405-53-8[1]

Molecular Formula C13H8N2O4[1]

Molecular Weight 256.21 g/mol [1]

Appearance Yellow powder[1][2]
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Table 2: Physical and Chemical Properties

Property Value

Melting Point -93 °C[3]

Boiling Point 110.6 °C[3]

Flash Point 40 °F (4 °C) (closed cup)[3]

Water Solubility Insoluble in water

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the first line of defense against exposure to 2,7-
Dinitrofluorene. The following equipment is mandatory for all personnel handling this

compound.

Table 3: Required Personal Protective Equipment

Protection Type Specific Equipment Standard

Respiratory Protection
Dust mask type N95 (US) or

equivalent
NIOSH approved

Eye Protection
Safety glasses with side-

shields or goggles
ANSI Z87.1

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile)
EN 374

Body Protection Laboratory coat, long-sleeved

Foot Protection Closed-toe shoes

For large-scale operations or in situations with a higher risk of aerosolization, a higher level of

respiratory protection, such as a powered air-purifying respirator (PAPR), should be

considered.
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Standard Operating Procedure for Laboratory Use
The following workflow outlines the standard procedure for the safe handling of 2,7-
Dinitrofluorene in a laboratory environment.
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Standard Operating Procedure for 2,7-Dinitrofluorene Use

Preparation

Experimentation

Post-Experiment

Don appropriate PPE

Prepare and decontaminate workspace

Weigh 2,7-Dinitrofluorene in a fume hood

Conduct experiment in a designated area

Continuously monitor for spills or exposure

Decontaminate all tools and equipment

Segregate and dispose of waste properly

Clean and decontaminate the workspace

Remove PPE in the correct order

Wash hands thoroughly
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Chemical Spill Workflow for 2,7-Dinitrofluorene

Spill Occurs

Evacuate immediate area

Alert supervisor and safety officer

Don appropriate spill response PPE

Contain the spill with absorbent material

Carefully collect contaminated material

Decontaminate the spill area

Dispose of all waste as hazardous

Complete a spill report
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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